Cas no 2248184-65-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2248184-65-6
• Molecular Formula: C₈H₁₆O₂
• Molecular Weight: 144.211442947388
• CID: 6092830
• PubChem ID: 59087150

INDEX NAME NOT YET ASSIGNED Properties

Names and Identifiers

• EN300-6505440
• (2R)-2,4,4-Trimethylpentanoic acid
• 2248184-65-6
• SCHEMBL16749901

• InChIKey： UWXFTQSKZMNLSA-ZCFIWIBFSA-N
• Inchi： 1S/C8H16O2/c1-6(7(9)10)5-8(2,3)4/h6H,5H2,1-4H3,(H,9,10)/t6-/m1/s1
• SMILES： OC([C@H](C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 144.115029749g/mol
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 223.8±8.0 °C(Predicted)
• pka: 4.83±0.23(Predicted)
• Density: 0.926±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids